Cas no 1707391-69-2 (4-Chloro-5-isobutoxy-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-Chloro-5-isobutoxy-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1707391-69-2
• MF: C₉H₁₃ClN₂O₃
• MW: 232.664121389389
• CID: 5701700
• PubChem ID: 97618000
• Update Time: 2023-10-14

4-Chloro-5-isobutoxy-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-isobutoxy-1-methyl-1H-pyrazole-3-carboxylicacid
• 1707391-69-2
• 4-Chloro-5-isobutoxy-1-methyl-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-(2-methylpropoxy)-

• Inchi： 1S/C9H13ClN2O3/c1-5(2)4-15-8-6(10)7(9(13)14)11-12(8)3/h5H,4H2,1-3H3,(H,13,14)
• InChI Key： ZWHCJFZUKIEUBC-UHFFFAOYSA-N
• SMILES： N1(C)C(OCC(C)C)=C(Cl)C(C(O)=O)=N1

Computed Properties

• Exact Mass: 232.0614700g/mol
• Monoisotopic Mass: 232.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 376.8±37.0 °C(Predicted)
• pka: 2.63±0.28(Predicted)